1-(5-amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol

• IUPAC Name: (5-amino-1,3,4-thiadiazol-2-yl)-(4-hydroxypiperidin-1-yl)methanone
• InChI: InChI=1S/C8H12N4O2S/c9-8-11-10-6(15-8)7(14)12-3-1-5(13)2-4-12/h5,13H,1-4H2,(H2,9,11)
• InChI Key: HEXBGJRPKGEJES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C(=O)C2=NN=C(S2)N
• Molecular Formula: C8H12N4O2S
• Molecular Weight: 228.27 g/mol

Description

1-(5-Amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol (1-ATCP) is an organic compound that has been studied for its potential applications in scientific research. 1-ATCP is a derivative of the piperidine family of compounds, which are cyclic amines found in many natural products. It has a number of properties that make it attractive for use in research, such as its relatively low toxicity and high solubility in water.

Scientific Research Applications

1-(5-amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol has been studied for its potential applications in scientific research. It has been used as an inhibitor in the study of enzyme kinetics, as a ligand in the study of protein-ligand interactions, and as an antioxidant in the study of oxidative stress. It has also been used in the study of cell signaling pathways, and in the study of the structure and function of proteins.

Mechanism of Action

The mechanism of action of 1-(5-amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol is not yet fully understood. However, it is believed that 1-(5-amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol acts as an inhibitor of enzymes involved in the metabolism of proteins, nucleic acids, and other molecules. It is also believed to interact with proteins and other molecules through hydrogen bonding and van der Waals forces.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(5-amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol have not yet been fully studied. However, it has been shown to inhibit the activity of enzymes involved in the metabolism of proteins, nucleic acids, and other molecules. In addition, it has been shown to interact with proteins and other molecules through hydrogen bonding and van der Waals forces.

Advantages and Limitations for Lab Experiments

1-(5-amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol has several advantages for use in laboratory experiments. It is relatively non-toxic and has a high solubility in water, making it easy to work with. In addition, it has a relatively low cost and is readily available. However, it is important to note that 1-(5-amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol has not been thoroughly studied and its effects on biochemical and physiological processes are not yet fully understood.

Future Directions

1-(5-amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol has potential applications in scientific research, and further studies are needed to fully understand its effects on biochemical and physiological processes. Possible future directions include further studies of its mechanism of action, its effects on cell signaling pathways, and its potential use as an antioxidant. In addition, further research is needed to explore its potential applications in drug discovery and development.

Synthesis Methods

1-(5-amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol can be synthesized in a two-step process. The first step involves the reaction of 5-amino-1,3,4-thiadiazole-2-carbonyl chloride (ATCCl) with 4-chloropiperidine in the presence of triethylamine (TEA). This reaction produces 1-(5-amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol and 4-chloropiperidine hydrochloride as the main products. The second step involves the hydrolysis of the 4-chloropiperidine hydrochloride, which yields 1-(5-amino-1,3,4-thiadiazole-2-carbonyl)piperidin-4-ol and hydrochloric acid. The overall yield of the reaction is typically around 80%.